Cas no 1271240-62-0 (tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate
• CAS No: 1271240-62-0
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD31635006
• CID: 5032259
• PubChem ID: 96532263
• Update Time: 2026-02-28

tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• trans-3,5-Dihydroxy-piperidine-1-carboxylic acid t-butyl ester
• (3R,5R)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate
• 1271240-62-0
• SCHEMBL16985478
• AT24429
• (3R,5R)-1-Boc-3,5-dihydroxypiperidine
• AT24406
• trans-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester
• MFCD30181938
• PS-20743
• Rel-1,1-Dimethylethyl (3R,5R)-3,5-dihydroxy-1-piperidinecarboxylate
• TRANS-N-BOC-3,5-DIHYDROXYPIPERIDINE
• 2092515-15-4
• MFCD31635006
• CS-0342670
• EN300-7448077
• (3R,5R)-N-BOC-PIPERIDINE-3,5-DIOL

• MDL： MFCD31635006
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-5-7(12)4-8(13)6-11/h7-8,12-13H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key： KSUUHOYXJWSXIA-HTQZYQBOSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H](C1)O

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate

Comprehensive Guide to tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate (CAS No. 1271240-62-0)

tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate (CAS No. 1271240-62-0) is a chiral piperidine derivative widely used in pharmaceutical synthesis and organic chemistry. This compound, featuring a tert-butyl carbamate group and two hydroxyl groups at the 3R and 5R positions, serves as a key intermediate in the development of bioactive molecules. Researchers and manufacturers value its stereochemical purity and versatility in constructing complex molecular frameworks.

The growing demand for enantiomerically pure compounds in drug discovery has positioned tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate as a crucial building block. Recent trends in AI-driven drug design and green chemistry have further highlighted its importance, as computational models frequently identify this scaffold in potential drug candidates. The compound's stability under various reaction conditions makes it particularly valuable for high-throughput synthesis applications.

From a chemical perspective, tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate exhibits several notable characteristics. The tert-butyloxycarbonyl (Boc) protecting group enhances the molecule's stability while allowing selective deprotection when needed. The two hydroxyl groups provide sites for further functionalization, enabling the creation of diverse derivatives. This flexibility answers many researchers' questions about modifiable chiral templates for medicinal chemistry projects.

In pharmaceutical applications, this compound has gained attention for its role in developing enzyme inhibitors and receptor modulators. The piperidine core structure appears in numerous FDA-approved drugs, making tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate a valuable starting material for analog synthesis. Current research explores its potential in neurodegenerative disease treatments and metabolic disorder therapies, aligning with trending healthcare topics.

The synthesis of tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate typically involves asymmetric hydrogenation or enzymatic resolution methods, reflecting the industry's shift toward sustainable chiral synthesis. Manufacturers have optimized processes to achieve high enantiomeric excess (ee), addressing the pharmaceutical industry's need for high-purity intermediates. These advancements respond to frequent search queries about cost-effective chiral synthesis methods.

Analytical characterization of CAS 1271240-62-0 employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The compound typically shows excellent stability under proper storage conditions (recommended at 2-8°C in inert atmosphere), a practical consideration frequently searched by laboratory personnel. Its physical properties, such as solubility in common organic solvents, make it convenient for various organic transformations.

Market analysis indicates rising demand for tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate, particularly from contract research organizations and academic institutions. The compound's price stability and reliable supply chain position it as a preferred choice over alternative chiral intermediates. This market trend correlates with increasing searches for readily available chiral building blocks and scalable intermediates.

Quality control specifications for 1271240-62-0 typically require ≥98% chemical purity and ≥99% enantiomeric purity, meeting stringent pharmaceutical standards. These parameters address common purchaser concerns about intermediate quality in drug development pipelines. Recent process innovations have enabled larger-scale production without compromising stereochemical integrity.

From a regulatory perspective, tert-butyl (3R,5R)-3,5-dihydroxypiperidine-1-carboxylate is classified as a non-hazardous chemical under normal handling conditions, though standard laboratory precautions apply. This safety profile makes it attractive for research facilities with varying infrastructure capabilities, responding to frequent queries about low-risk chiral reagents.

The future outlook for CAS 1271240-62-0 appears promising, with potential applications expanding into peptide mimetics and conformationally restricted analogs. As computational chemistry advances predict more bioactive structures containing this scaffold, its role in fragment-based drug discovery is expected to grow significantly.